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Compound of Interest

Compound Name: Cyclopentanol(1-13c)

Cat. No.: B12057231

Get Quote

Chemical Identity & Isotopic Fidelity
Compound: Cyclopentanol (Labeled) Common Isotopologues: Cyclopentanol-d9 (

), Cyclopentanol-1-

C CAS No (Unlabeled): 96-41-3 CAS No (Labeled): Varies by labeling (e.g., 1109279-99-3 for
d9)[1]

The Isotopic Nuance
While the chemical hazards of SIL-Cyclopentanol mirror its unlabeled counterpart, the

economic and experimental hazards are distinct.

Chemical Purity: Typically >98% (GC).

Isotopic Enrichment: Typically >98 atom % D or

C.

Critical Distinction: Most "deuterated cyclopentanol" (d9) retains a protonated hydroxyl group

(-OH).[1] If the hydroxyl is deuterated (-OD), it is highly labile and will undergo rapid H/D
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exchange with atmospheric moisture, destroying isotopic purity within seconds of exposure.

Hazard Identification (GHS & Operational)
Standard GHS Classification (Based on Unlabeled
Parent)

Flammable Liquid (Category 3): Flash point ~51°C (

F).[2] Vapors can form explosive mixtures.[3][4][5]

Acute Toxicity (Category 4): Harmful if swallowed or inhaled.

Skin/Eye Irritation (Category 2): Causes skin and serious eye irritation.[6]

Operational Hazard: Isotopic Dilution
The primary non-health hazard is hygroscopicity. Cyclopentanol is slightly hygroscopic.[1]

Absorption of atmospheric water (

) introduces two failure modes:

Mass Spectrometry Interference: Introduction of unlabeled solvent signals.[1]

NMR Baseline Distortion: Water peaks obscuring labile proton signals.[1]

Physical & Chemical Properties (Comparative)
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Property
Unlabeled
Cyclopentanol

SIL-Cyclopentanol
(d9)

Implication

Molecular Weight 86.13 g/mol ~95.19 g/mol

Adjust molarity

calculations for stock

solutions.

Boiling Point 140.4°C ~138-139°C
Inverse Isotope Effect

may slightly lower BP.

Density 0.948 g/mL ~1.04 g/mL

Critical: Do not pipette

by volume using

unlabeled density

values. Weigh by

mass.

Flash Point 51°C 51°C
Handle away from

heat sources.[1]

Advanced Handling Protocols
To preserve the integrity of this high-value reagent, a "Closed-Loop" handling system is

required.

Protocol A: Inert Atmosphere Aliquoting
Objective: Prevent moisture ingress and oxygen exposure.

Equipment: Glovebox (

or Ar atm) or Schlenk Line.

Equilibration: Allow the SIL-Cyclopentanol vial to reach ambient temperature inside the

desiccator/glovebox antechamber before opening. Reason: Prevents condensation on the

cold vial surface.

Syringe Transfer: Use a gas-tight glass syringe (Hamilton type) flushed 3x with dry

.
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Septum Piercing: If the source vial has a septum, use a positive pressure bleed (balloon) to

prevent vacuum formation during withdrawal.

Protocol B: Gravimetric Preparation (The "Self-
Validating" Step)
Do not rely on volumetric delivery due to density variations in isotopologues.[1]

Place the receiving vial (with solvent) on a 5-digit analytical balance.

Tare the balance.

Add SIL-Cyclopentanol dropwise.[1]

Record exact mass (

).[1]

Calculate Molarity:

Visualization: Handling Workflow
The following diagram illustrates the decision logic for handling based on the specific labeling

position (Exchangeable vs. Non-Exchangeable).
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Start: SIL-Cyclopentanol Handling

Check Label Position

Ring Labeled (C-D)

Stable C-D bond

Hydroxyl Labeled (-OD)

Labile O-D bond

Standard Anhydrous Protocol
(Minimize exposure < 1 min)

Strict Glovebox/Schlenk Only
(Zero Moisture Tolerance)

Gravimetric Dosing
(Do not use Volumetric)

Reseal under Argon/Parafilm
Store at 4°C

Click to download full resolution via product page

Figure 1: Decision logic for handling SIL-Cyclopentanol based on isotopic lability.

Emergency Response & Asset Recovery
Unlike generic solvents, a spill of SIL-Cyclopentanol represents a significant financial loss (~

2,000/gram). Standard "absorb and discard" SDS protocols should be modified for Asset
Recovery where safety permits.

Spill Logic
Assess: Is the spill volume > 1 mL? Is the area safe (no fire)?
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Contain: Do not use clay/sand (irreversible adsorption). Use a clean glass pipette for neat

liquid or a PTFE sheet.

Recover:

Neat Spill: Pipette back into a new vial (mark as "Recovered/Impure" for repurposing as a

qualitative standard).

Contaminated: If mixed with water/solvents, absorb with activated charcoal and dispose as

hazardous waste (Category: Flammable).

Visualization: Spill Response Matrix

Spill Incident Safety Check
(Flammability/Fumes)

Value Assessment
(> $500?)Safe

Absorb & Discard
(Standard SDS)

Unsafe

Low Value

Attempt RecoveryHigh Value Pipette/Syringe 
(No absorbents)

Label: 'Recycled'
(Use for qualitative only)

Click to download full resolution via product page

Figure 2: Logic flow for determining if high-value isotope recovery is feasible versus standard

disposal.

Analytical Verification (Quality Control)
Before using the reagent in critical path experiments (e.g., GLP Tox studies), verify isotopic

integrity.

H-NMR (Proton Silence):

Run a standard proton NMR.[1]

Pass Criteria: The integration of the ring protons (1.4–1.9 ppm and ~4.3 ppm methine)

should be < 2% relative to the -OH peak (assuming d9-OH).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12057231/docs?utm_src=pdf-body-img#technical-safety-handling-guide-stable-isotope-labeled-cyclopentanol
https://scent.vn/en/pages/compound/cyclopentanol-7298
https://scent.vn/en/pages/compound/cyclopentanol-7298
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12057231?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fail Criteria: Appearance of multiplets in the ring region indicates isotopic dilution (H/D

exchange or synthesis failure).

GC-MS:

Verify the molecular ion peak (

).[1]

Cyclopentanol-d9 should show

.[1]

Significant presence of

86 indicates use of wrong material or severe degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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